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Compound of Interest

Compound Name: Lafutidine-d10

Cat. No.: B12404596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Lafutidine-d10 in various

organic solvents. The data presented herein is critical for researchers and professionals

involved in the formulation, development, and analysis of Lafutidine-d10.

Disclaimer: Specific solubility data for the deuterated form, Lafutidine-d10, is not readily

available in published literature. The data presented in this guide is for the non-deuterated

form, Lafutidine. Due to the isotopic substitution of hydrogen with deuterium, the

physicochemical properties, including solubility, are expected to be very similar. However, for

applications requiring the highest precision, experimental verification of Lafutidine-d10
solubility is recommended.

Core Data Presentation: Solubility of Lafutidine
The following tables summarize the quantitative and qualitative solubility of Lafutidine in a

range of organic solvents.

Quantitative Solubility Data
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Solvent Concentration (mg/mL) Notes

Dimethyl Sulfoxide (DMSO) ≥21.58 -

Dimethyl Sulfoxide (DMSO) ~10[1] -

Dimethylformamide (DMF) ~5[1][2] -

Ethanol ~5[1] Dehydrated ethanol

Ethanol ≥3.44[3] -

Methanol Soluble[4][5]
Specific quantitative data not

found

Glacial Acetic Acid Soluble[4][5]
Specific quantitative data not

found

Qualitative Solubility Data
Solvent Solubility Profile

Ether Very Slightly Soluble[4][5]

Water Practically Insoluble[4][5]

Experimental Protocols
A detailed, standardized experimental protocol for determining the solubility of Lafutidine-d10
in organic solvents is crucial for obtaining reproducible and accurate results. The following is a

representative methodology based on established practices for solubility determination of

pharmaceutical compounds.

Protocol: Determination of Lafutidine-d10 Solubility in
Organic Solvents by the Shake-Flask Method
1. Objective: To determine the equilibrium solubility of Lafutidine-d10 in a selection of organic

solvents at a specified temperature.

2. Materials:
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Lafutidine-d10 (solid, of known purity)
Selected organic solvents (e.g., DMSO, Ethanol, Methanol, Acetonitrile, etc.) of analytical
grade or higher
Scintillation vials or other suitable sealed containers
Orbital shaker with temperature control
Analytical balance
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)
Volumetric flasks and pipettes
Syringe filters (e.g., 0.22 µm PTFE)

3. Procedure:

Mandatory Visualizations
Signaling Pathway of Lafutidine
Lafutidine is a histamine H2 receptor antagonist. Its primary mechanism of action involves

blocking the binding of histamine to H2 receptors on gastric parietal cells, thereby inhibiting

gastric acid secretion.
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Caption: Mechanism of action of Lafutidine as a histamine H2 receptor antagonist.

Experimental Workflow for Solubility Determination
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The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Lafutidine-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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